Cas no 616195-96-1 (2,6-Dichloro-4-hydroxymethyl-benzaldehyde)

• Product Name: 2,6-Dichloro-4-hydroxymethyl-benzaldehyde
• CAS No: 616195-96-1
• MF: C₈H₆Cl₂O₂
• MW: 205.03804063797
• MDL: MFCD18904376
• CID: 2950955
• PubChem ID: 10242032
• Update Time: 2025-05-21

2,6-Dichloro-4-hydroxymethyl-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,6-二氯-4-(羟甲基)苯甲醛
• 2,6-Dichloro-4-hydroxymethylbenzaldehyde
• 2,6-dichloro-4-(hydroxymethyl)benzaldehyde
• 2,6-dichloro-4-hydroxymethyl-benzaldehyde
• Benzaldehyde, 2,6-dichloro-4-(hydroxymethyl)-
• SCHEMBL4420463
• PLSBLWXOKQLJFA-UHFFFAOYSA-N
• Z1269226633
• EN300-5168121
• DTXSID30437183
• 616195-96-1
• CS-0437659
• DB-192094
• G74851
• MFCD18904376
• 2,6-Dichloro-4-hydroxymethyl-benzaldehyde

• MDL： MFCD18904376
• Inchi： 1S/C8H6Cl2O2/c9-7-1-5(3-11)2-8(10)6(7)4-12/h1-2,4,11H,3H2
• InChI Key： PLSBLWXOKQLJFA-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=C(C=C(CO)C=1)Cl

Computed Properties

• Exact Mass: 203.9744848Da
• Monoisotopic Mass: 203.9744848Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• PSA: 37.30000
• LogP: 2.29820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,6-Dichloro-4-hydroxymethyl-benzaldehyde

2,6-Dichloro-4-hydroxymethyl-benzaldehyde: A Comprehensive Overview

2,6-Dichloro-4-hydroxymethyl-benzaldehyde (CAS No. 616195-96-1) is a versatile aromatic compound with significant applications in the fields of organic synthesis, materials science, and pharmacology. This compound, characterized by its dichlorinated benzene ring and hydroxymethyl substituent, has garnered attention due to its unique chemical properties and potential for functionalization. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its reactivity and utility.

The structure of 2,6-Dichloro-4-hydroxymethyl-benzaldehyde consists of a benzene ring with chlorine atoms at the 2 and 6 positions, a hydroxymethyl group (-CH₂OH) at the 4 position, and an aldehyde group (-CHO) at the para position relative to the hydroxymethyl group. This arrangement creates a molecule with both electron-withdrawing and electron-donating groups, leading to interesting electronic properties. The presence of multiple functional groups makes it a valuable substrate for various chemical transformations, including alkylation, acylation, and cross-coupling reactions.

Recent studies have explored the use of 2,6-Dichloro-4-hydroxymethyl-benzaldehyde in the synthesis of advanced materials. For instance, researchers have employed this compound as a building block for constructing polycyclic aromatic hydrocarbons (PAHs), which are essential components in organic electronics. The ability to introduce additional functional groups onto the benzene ring has been exploited to create materials with tailored electronic properties, such as high conductivity or photovoltaic efficiency.

In the realm of pharmacology, 2,6-Dichloro-4-hydroxymethyl-benzaldehyde has shown promise as a lead compound for drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent computational studies have highlighted its potential as an inhibitor of certain kinases involved in cancer progression. Furthermore, its hydroxymethyl group provides a site for bioisosteric replacements, enabling the design of more potent and selective drug candidates.

The synthesis of 2,6-Dichloro-4-hydroxymethyl-benzaldehyde has been optimized through green chemistry approaches. Traditional methods often involved multi-step reactions with hazardous reagents; however, modern techniques now employ catalytic systems that reduce waste and improve efficiency. For example, transition metal-catalyzed coupling reactions have been successfully applied to construct this compound from readily available starting materials.

From an environmental standpoint, 2,6-Dichloro-4-hydroxymethyl-benzaldehyde exhibits moderate biodegradability under aerobic conditions. Studies have shown that its degradation pathways involve initial oxidation steps followed by cleavage of the aromatic ring. Understanding these processes is crucial for assessing its environmental impact and developing strategies for safe disposal.

In conclusion, 2,6-Dichloro-4-hydroxymethyl-benzaldehyde (CAS No. 616195-96-1) stands as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity continue to inspire innovative research directions, from material synthesis to drug development. As our understanding of this compound deepens through ongoing studies, it is poised to play an even greater role in advancing modern chemistry.